Cas no 1361681-91-5 (5-Chloro-2-(2,3,6-trichlorophenyl)nicotinaldehyde)

• Product Name: 5-Chloro-2-(2,3,6-trichlorophenyl)nicotinaldehyde
• CAS No: 1361681-91-5
• MF: C₁₂H₅Cl₄NO
• MW: 320.986199140549
• CID: 4965838
• Update Time: 2025-11-06

5-Chloro-2-(2,3,6-trichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(2,3,6-trichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H5Cl4NO/c13-7-3-6(5-18)12(17-4-7)10-8(14)1-2-9(15)11(10)16/h1-5H
• InChI Key： ADJYEILOYNNURI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C(C=O)=CC(=CN=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 320.909574 g/mol
• Monoisotopic Mass: 318.912525 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 30
• Molecular Weight: 321.0

Additional information on 5-Chloro-2-(2,3,6-trichlorophenyl)nicotinaldehyde

Introduction to 5-Chloro-2-(2,3,6-trichlorophenyl)nicotinaldehyde (CAS No. 1361681-91-5)

5-Chloro-2-(2,3,6-trichlorophenyl)nicotinaldehyde, with the CAS number 1361681-91-5, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and chemical biology. This compound is characterized by its unique structural features, including a chlorinated nicotinaldehyde moiety and a trichlorophenyl substituent. These structural elements contribute to its potential applications in various research areas, particularly in the development of novel pharmaceuticals and agrochemicals.

The chemical structure of 5-Chloro-2-(2,3,6-trichlorophenyl)nicotinaldehyde consists of a pyridine ring with a chlorine atom at the 5-position and an aldehyde group at the 2-position. The trichlorophenyl substituent is attached to the pyridine ring at the 2-position. This arrangement imparts unique electronic and steric properties to the molecule, making it a valuable intermediate in synthetic chemistry.

In recent years, 5-Chloro-2-(2,3,6-trichlorophenyl)nicotinaldehyde has been extensively studied for its potential as a building block in the synthesis of bioactive compounds. Its reactivity and versatility have made it an attractive starting material for the preparation of various derivatives with potential therapeutic applications. For instance, researchers have utilized this compound to synthesize novel inhibitors of key enzymes involved in various diseases, such as cancer and neurodegenerative disorders.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 5-Chloro-2-(2,3,6-trichlorophenyl)nicotinaldehyde in the development of potent inhibitors of histone deacetylases (HDACs). HDAC inhibitors have shown promise in cancer therapy due to their ability to modulate gene expression and induce apoptosis in cancer cells. The study demonstrated that derivatives of 5-Chloro-2-(2,3,6-trichlorophenyl)nicotinaldehyde exhibited high selectivity and potency against HDACs, making them promising candidates for further preclinical evaluation.

Beyond its applications in medicinal chemistry, 5-Chloro-2-(2,3,6-trichlorophenyl)nicotinaldehyde has also found utility in agrochemical research. The compound's structural features make it suitable for the synthesis of pesticides and herbicides with enhanced efficacy and reduced environmental impact. A recent study published in Pesticide Biochemistry and Physiology explored the use of this compound as a precursor for developing novel herbicides with improved selectivity and reduced toxicity to non-target organisms.

The synthesis of 5-Chloro-2-(2,3,6-trichlorophenyl)nicotinaldehyde typically involves multi-step procedures that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on a chlorinated pyridine derivative followed by oxidative cleavage to form the aldehyde group. Advances in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using catalytic systems that minimize waste generation and energy consumption.

The physical properties of 5-Chloro-2-(2,3,6-trichlorophenyl)nicotinaldehyde, including its melting point, solubility, and stability under various conditions, are crucial for its handling and storage. The compound is generally stable under standard laboratory conditions but may require protection from light and moisture to prevent degradation. Its solubility in organic solvents makes it suitable for use in a wide range of chemical reactions.

In conclusion, 5-Chloro-2-(2,3,6-trichlorophenyl)nicotinaldehyde (CAS No. 1361681-91-5) is a versatile compound with significant potential in both medicinal chemistry and agrochemical research. Its unique structural features and reactivity make it an attractive starting material for the synthesis of bioactive derivatives with diverse applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemical science.